Cas no 29756-37-4 (Heptane, chloro-)

• Product Name: Heptane, chloro-
• CAS No: 29756-37-4
• MF: C₂₈H₆₀Cl₄
• MW: 538.588006019592
• CID: 265135
• PubChem ID: 34688
• Update Time: 2025-04-19

Heptane, chloro- Chemical and Physical Properties

Names and Identifiers

• Heptane, chloro-
• 29756-37-4
• CHLOROHEPTANES

• Inchi： 1S/4C7H15Cl/c1-3-4-5-6-7(2)8;1-3-5-6-7(8)4-2;1-3-5-7(8)6-4-2;1-2-3-4-5-6-7-8/h3*7H,3-6H2,1-2H3;2-7H2,1H3
• InChI Key： ZJZKJKICQQSDQN-UHFFFAOYSA-N
• SMILES： ClC(CCC)CCC.ClC(CC)CCCC.ClC(C)CCCCC.ClCCCCCCC

Computed Properties

• Exact Mass: 538.341963g/mol
• Monoisotopic Mass: 536.344913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 160
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų